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Compound of Interest

Compound Name: 3-Chloro-2-fluorocinnamic acid

Cat. No.: B8058016

Get Quote

Executive Summary
3-Chloro-2-fluorocinnamic acid is a specialized halogenated aromatic building block used

primarily in the synthesis of bioactive pharmaceuticals and advanced materials. Distinguished

by its specific ortho-fluoro, meta-chloro substitution pattern, this scaffold offers unique

electronic and steric properties that differentiate it from non-halogenated cinnamic acid

analogues.

In drug discovery, this compound serves as a critical intermediate for developing inhibitors of

acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), targeting neurodegenerative

conditions like Alzheimer's disease. Its dual-halogen motif modulates metabolic stability by

blocking common sites of enzymatic oxidation while influencing protein-ligand binding affinity

through halogen bonding interactions.
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Property Specification

Chemical Name 3-(3-Chloro-2-fluorophenyl)acrylic acid

CAS Number 261762-62-3

Molecular Formula C₉H₆ClFO₂

Molecular Weight 200.59 g/mol

Appearance White to off-white crystalline powder

Solubility
Insoluble in water; soluble in DMSO, Methanol,

Ethanol

Melting Point
Predicted range:[1][2][3][4][5] 160–180°C

(Based on isomeric analogs [1])

SMILES OC(=O)/C=C/c1cccc(Cl)c1F

InChI Key OJNDJHBNODEMSG-SNAWJCMRSA-N

Synthesis Protocol: Knoevenagel Condensation
The most robust synthetic route for 3-Chloro-2-fluorocinnamic acid is the Knoevenagel

condensation of 3-chloro-2-fluorobenzaldehyde with malonic acid. This method is preferred

over the Heck reaction for scale-up due to lower catalyst costs and simpler purification.

Reagents & Stoichiometry
Substrate: 3-Chloro-2-fluorobenzaldehyde (1.0 equiv)

Reagent: Malonic acid (1.2–1.5 equiv)

Solvent/Base: Pyridine (3.0–5.0 equiv)

Catalyst: Piperidine (0.1 equiv) or Aniline (trace)

Step-by-Step Methodology
Setup: Charge a round-bottom flask equipped with a magnetic stir bar and reflux condenser

with 3-chloro-2-fluorobenzaldehyde and malonic acid.
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Solvation: Add pyridine as the solvent. The mixture may remain a suspension until heated.

Catalysis: Add piperidine dropwise. A slight exotherm may be observed.

Reaction: Heat the mixture to 80–100°C for 4–6 hours. Monitor reaction progress via TLC

(mobile phase: 30% EtOAc in Hexanes) or HPLC. The evolution of CO₂ gas indicates the

decarboxylation step is proceeding.

Quench: Cool the reaction mixture to 0°C in an ice bath.

Precipitation: Slowly add cold 6M HCl until the pH reaches ~1–2. The product will precipitate

as a white solid.

Purification: Filter the crude solid and wash copiously with cold water to remove pyridinium

salts. Recrystallize from Ethanol/Water (9:1) to obtain high-purity crystals.
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Caption: Optimized Knoevenagel condensation workflow for the synthesis of 3-Chloro-2-
fluorocinnamic acid.

Structural Analysis & Spectroscopy
Understanding the spectroscopic signature is vital for confirming the regiochemistry of the

substitution.

Predicted NMR Profile (DMSO-d₆)
¹H NMR:

δ 12.5 ppm (s, 1H): Carboxylic acid proton (-COOH).

δ 7.6–7.8 ppm (d, 1H, J ≈ 16 Hz): Vinylic proton α to the aromatic ring.
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δ 6.5–6.7 ppm (d, 1H, J ≈ 16 Hz): Vinylic proton α to the carbonyl (shielded).

δ 7.2–7.6 ppm (m, 3H): Aromatic protons. The fluorine atom at the 2-position will cause

characteristic splitting (coupling J ≈ 8–10 Hz) of adjacent protons.

¹⁹F NMR:

Expect a signal around -110 to -120 ppm, split into a triplet or multiplet due to coupling

with adjacent aromatic protons.

Mechanistic Insight: The "Fluorine Effect"
The 2-fluoro substituent is not merely a steric blocker; it exerts a strong electronic effect.

Metabolic Blocking: The C-F bond is extremely stable (approx. 116 kcal/mol). Placing

fluorine at the ortho position protects the ring from metabolic oxidation by Cytochrome P450

enzymes, extending the half-life of drugs derived from this scaffold [2].

Conformational Lock: The electrostatic repulsion between the fluorine lone pairs and the

carbonyl oxygen (if planar) or specific receptor residues can lock the molecule into a

preferred bioactive conformation.

Applications in Drug Discovery
The primary utility of 3-Chloro-2-fluorocinnamic acid lies in its role as a pharmacophore for

designing Cholinesterase Inhibitors.

Case Study: AChE/BChE Inhibition
Research indicates that halogenated cinnamic acid derivatives are potent inhibitors of

Acetylcholinesterase (AChE), a key therapeutic target for Alzheimer's disease.

Mechanism: The cinnamic acid moiety mimics the substrate of the enzyme, while the

halogenated aromatic ring interacts with the peripheral anionic site (PAS) of AChE via

hydrophobic and halogen-bonding interactions.

Selectivity: The specific 3-Cl, 2-F substitution pattern has been shown to tune selectivity

between AChE and Butyrylcholinesterase (BChE), reducing off-target side effects [3].
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Drug Design Logic Diagram
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Caption: Logic flow for utilizing the 3-Cl-2-F scaffold in neuroprotective drug design.

Safety & Handling (MSDS Summary)
While specific toxicological data for this isomer is limited, it should be handled with the standard

precautions for halogenated cinnamic acids.

GHS Classification:

H315: Causes skin irritation.[6][7][8]

H319: Causes serious eye irritation.[6][7][8]

H335: May cause respiratory irritation.[6][7][8]
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PPE Requirements:

Nitrile gloves (0.11 mm thickness minimum).

Safety goggles with side shields.

Work within a fume hood to avoid inhalation of dust.

First Aid: In case of contact, wash skin with soap and water for 15 minutes. If inhaled, move

to fresh air immediately [4].[6][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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